2-{[(tert-butoxy)carbonyl]amino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid

• IUPAC Name: 2-(1,5-dimethylpyrazol-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• InChI: InChI=1S/C12H19N3O4/c1-7-8(6-13-15(7)5)9(10(16)17)14-11(18)19-12(2,3)4/h6,9H,1-5H3,(H,14,18)(H,16,17)
• InChI Key: OYRSXPQAZWHMAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)C(C(=O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C12H19N3O4
• Molecular Weight: 269.30 g/mol
• CAS RN: 1536009-93-4

Description

The compound “2-{[(tert-butoxy)carbonyl]amino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid” is a chemical compound with a molecular weight of 252.27. The tert-butoxycarbonyl (BOC) group in the compound is a protecting group used in organic synthesis.

Synthesis Analysis

The synthesis of compounds with a BOC group can be achieved under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide. Protection of amines can also be accomplished in acetonitrile solution using 4-dimethylaminopyridine (DMAP) as the base.

Molecular Structure Analysis

The InChI code for the compound is 1S/C12H16N2O4/c1-12(2,3)18-11(17)14-9-6-8(4-5-13-9)7-10(15)16/h4-6H,7H2,1-3H3, (H,15,16) (H,13,14,17). This indicates the molecular structure of the compound.

Chemical Reactions Analysis

The BOC group can be removed from amino acids with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol. A complication may be the tendency of the t-butyl cation intermediate to alkylate other nucleophiles; scavengers such as anisole or thioanisole may be used.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. More detailed physical and chemical properties could not be found in the available resources.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Researchers have explored the use of this compound in synthesizing heterocyclic systems. For example, the compound has been used as a precursor in the synthesis of pyrimidinones, a class of heterocyclic compounds with potential biological activities. The versatility of this compound allows for the creation of various fused pyrimidinones, which are of interest in the development of new pharmaceuticals or materials with unique properties (Matt & Seebach, 1998).

Modification of Peptides

The compound also finds application in the modification of peptides, a critical area in biochemistry and pharmaceutical sciences. It has been utilized in the C-alkylation of peptides containing aminomalonate and (amino)(cyano)acetate residues. This method enables the creation of peptides with altered backbones, potentially leading to the discovery of peptides with new biological activities or enhanced stability. The versatility of this approach is highlighted by its ability to produce peptides with various side chains and functionalities, opening up new avenues for research in peptide-based therapeutics (Matt & Seebach, 1998).

Reactivity Studies

Studies on the reactivity of related compounds have provided insights into the chemical behavior of 2-{[(tert-butoxy)carbonyl]amino}-2-(1,5-dimethyl-1H-pyrazol-4-yl)acetic acid. These investigations help in understanding how such compounds can be manipulated in synthetic chemistry to produce a wide range of derivatives with potential application in material science, drug development, and chemical synthesis. The exploration of reactivity patterns also aids in the optimization of synthetic routes, making them more efficient and environmentally friendly (Mironovich & Shcherbinin, 2015).

Mechanism of Action

The mechanism involves silylation of the carbonyl oxygen and elimination of tert-butyl iodide, methanolysis of the silyl ester to the carbamic acid, and finally decarboxylation to the amine.

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation.